Cas no 2229604-36-6 (O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229604-36-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6019662
• PubChem ID: 165703196
• Update Time: 2025-05-23

O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2-methylpropyl)cyclopropyl]methyl}hydroxylamine
• EN300-1813240
• 2229604-36-6

• Inchi： 1S/C8H17NO/c1-7(2)5-8(3-4-8)6-10-9/h7H,3-6,9H2,1-2H3
• InChI Key： ARTZXYXWVNJAAI-UHFFFAOYSA-N
• SMILES： O(CC1(CC(C)C)CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine

O-{1-(2-Methylpropyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

The compound O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine, identified by the CAS number 2229604-36-6, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of hydroxylamines, which are widely used in organic synthesis, pharmaceuticals, and materials science. The name itself suggests its structural complexity, with the cyclopropylmethyl group and the 2-methylpropyl substituent playing significant roles in its chemical properties.

Recent studies have highlighted the importance of hydroxylamines in the development of novel drugs and advanced materials. For instance, researchers have explored the use of O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine as a precursor for synthesizing bioactive compounds. Its ability to form stable intermediates in various reaction pathways makes it an invaluable tool in organic chemistry. Moreover, the compound's unique stereochemistry has been leveraged in asymmetric synthesis, a field that continues to grow in importance for drug discovery.

The structural integrity of O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine is further enhanced by its cyclopropane ring, which introduces strain and reactivity into the molecule. This feature has been exploited in the development of new catalysts and polymer precursors. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound, providing deeper insights into its reactivity and potential applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and reduction reactions. The choice of synthesis pathway depends on the desired scale and purity of the product. For example, a recent study demonstrated the use of a two-step process involving alkylation followed by reduction to obtain high-purity samples of O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine. This method not only ensures scalability but also minimizes waste, aligning with current trends toward sustainable chemistry practices.

The applications of this compound are not limited to the laboratory setting. In industrial settings, it has found use as an intermediate in the production of high-performance polymers and specialty chemicals. Its ability to act as both a nucleophile and an electrophile makes it versatile in various chemical transformations. Furthermore, its role in click chemistry has been explored, offering new avenues for rapid and efficient molecule assembly.

From a safety standpoint, understanding the handling and storage requirements of O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine is crucial. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken due to its reactive nature. Recent research has emphasized the importance of inert atmospheres and controlled temperatures during its synthesis and storage to prevent unwanted side reactions.

In conclusion, O-{1-(2-methylpropyl)cyclopropylmethyl}hydroxylamine stands out as a multifaceted compound with significant potential across various fields. Its unique structure, reactivity, and versatility make it an essential component in modern chemical research and industry. As advancements in synthetic methods and computational modeling continue to unfold, this compound is poised to play an even greater role in shaping future innovations.